N-(5-chloro-2-methoxyphenyl)-2-((2-(dimethylamino)thiazolo[4,5-d]pyrimidin-7-yl)thio)acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[[2-(dimethylamino)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl]acetamide
• InChI: InChI=1S/C16H16ClN5O2S2/c1-22(2)16-21-14-13(26-16)15(19-8-18-14)25-7-12(23)20-10-6-9(17)4-5-11(10)24-3/h4-6,8H,7H2,1-3H3,(H,20,23)
• InChI Key: UMZXIKGNOSHWFH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC2=C(S1)C(=NC=N2)SCC(=O)NC3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C16H16ClN5O2S2
• Molecular Weight: 409.9 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-((2-(dimethylamino)thiazolo[4,5-d]pyrimidin-7-yl)thio)acetamide is a useful research compound. Its molecular formula is C16H16ClN5O2S2 and its molecular weight is 409.91. The purity is usually 95%.
BenchChem offers high-quality N-(5-chloro-2-methoxyphenyl)-2-((2-(dimethylamino)thiazolo[4,5-d]pyrimidin-7-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-chloro-2-methoxyphenyl)-2-((2-(dimethylamino)thiazolo[4,5-d]pyrimidin-7-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• Research on closely related chemical structures has led to the development of novel compounds with significant anti-inflammatory and analgesic activities. For example, Abu‐Hashem et al. (2020) synthesized novel compounds derived from benzodifuranyl, thiazolopyrimidines, and other heterocyclic compounds, demonstrating cyclooxygenase inhibition, analgesic, and anti-inflammatory properties (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Radiosynthesis for Imaging

• Dollé et al. (2008) reported on the radiosynthesis of a compound for imaging the translocator protein (18 kDa) with PET, demonstrating the potential for these types of compounds in diagnostic imaging. This research highlights the compound's synthesis and its application in positron emission tomography (PET) for brain imaging (Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008).

Antimicrobial Activity

• Kerru et al. (2019) synthesized new thienopyrimidine linked rhodanine derivatives and evaluated their in vitro antimicrobial activity, demonstrating significant antibacterial and antifungal potency. This suggests the potential utility of compounds within this chemical class in developing new antimicrobial agents (Kerru, Maddila, Maddila, Sobhanapuram, & Jonnalagadda, 2019).

Anticancer Properties

• Al-Sanea et al. (2020) focused on designing and synthesizing 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives, evaluating their in vitro cytotoxic activity against various cancer cell lines. This work illustrates the potential of structurally related compounds for anticancer drug development (Al-Sanea, Parambi, Shaker, Elsherif, Elshemy, Bakr, Al-Warhi, Gamal, & Abdelgawad, 2020).